Cas no 2228411-94-5 (1,1-difluoro-2-methyl-3-(pyrazin-2-yl)propan-2-amine)

• Product Name: 1,1-difluoro-2-methyl-3-(pyrazin-2-yl)propan-2-amine
• CAS No: 2228411-94-5
• MF: C₈H₁₁F₂N₃
• MW: 187.189848184586
• CID: 6406486
• PubChem ID: 165682832
• Update Time: 2025-10-31

1,1-difluoro-2-methyl-3-(pyrazin-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-methyl-3-(pyrazin-2-yl)propan-2-amine
• 2228411-94-5
• EN300-1928544

• Inchi： 1S/C8H11F2N3/c1-8(11,7(9)10)4-6-5-12-2-3-13-6/h2-3,5,7H,4,11H2,1H3
• InChI Key： CDDQBAXMOFLMPR-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1C=NC=CN=1)N)F

Computed Properties

• Exact Mass: 187.09210369g/mol
• Monoisotopic Mass: 187.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 51.8Ų

Additional information on 1,1-difluoro-2-methyl-3-(pyrazin-2-yl)propan-2-amine

Introduction to 1,1-difluoro-2-methyl-3-(pyrazin-2-yl)propan-2-amine (CAS No. 2228411-94-5) and Its Emerging Applications in Chemical Biology

1,1-difluoro-2-methyl-3-(pyrazin-2-yl)propan-2-amine, identified by the CAS number 2228411-94-5, is a fluorinated amine derivative featuring a pyrazine moiety. This compound has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. The presence of both fluorine and pyrazine substituents imparts distinct electronic and steric characteristics, making it a valuable scaffold for drug discovery and molecular design.

The compound’s molecular structure consists of a propyl backbone with a secondary amine group at the 2-position, flanked by a methyl group at the 1-position and a pyrazinyl ring at the 3-position. The incorporation of fluorine atoms enhances the metabolic stability and binding affinity of the molecule, which are critical factors in pharmaceutical development. Additionally, the pyrazine ring introduces a nitrogen-rich heterocycle that can interact with biological targets through hydrogen bonding or π-stacking interactions.

In recent years, 1,1-difluoro-2-methyl-3-(pyrazin-2-yl)propan-2-amine has been explored in various research avenues, particularly in the development of novel bioactive molecules. Its fluorinated amine core resembles known pharmacophores found in active pharmaceutical ingredients (APIs), suggesting its utility as a building block for medicinal chemistry campaigns. Researchers have leveraged its structural features to design inhibitors targeting enzyme-catalyzed reactions, particularly those involving nucleophilic substitution or metal coordination.

One of the most compelling aspects of this compound is its potential in modulating protein-protein interactions (PPIs). The pyrazine ring can serve as a hinge region, allowing for precise tuning of molecular recognition events. Recent studies have demonstrated that derivatives of 1,1-difluoro-2-methyl-3-(pyrazin-2-yl)propan-2-amine exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in cancer progression and inflammatory diseases. The fluorine atoms further enhance binding specificity by improving lipophilicity and reducing susceptibility to enzymatic degradation.

The synthesis of 1,1-difluoro-2-methyl-3-(pyrazin-2-yl)propan-2-amine presents unique challenges due to the delicate handling required for fluorinated intermediates. However, advances in synthetic methodologies have made it more accessible for large-scale production. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations have enabled efficient construction of its core framework. These developments have opened doors for high-throughput screening programs aimed at identifying novel bioactive analogs.

From a computational chemistry perspective, 1,1-difluoro-2-methyl-3-(pyrazin-2-yl)propan-2-amines has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. Quantum mechanical calculations have revealed that the compound’s binding affinity is modulated by subtle changes in its electronic distribution, particularly around the nitrogen atoms of the pyrazine ring. These insights have guided rational drug design strategies, emphasizing the importance of optimizing steric and electronic properties for enhanced activity.

The pharmaceutical industry has shown particular interest in 1,1-difluoro-2-methyl-propanes with amine functionalities, including derivatives of this compound. Preclinical studies have indicated promising results in models of metabolic disorders and neurodegenerative diseases. The ability to fine-tune pharmacokinetic profiles through structural modifications makes this class of molecules attractive for next-generation therapeutics. Furthermore, their compatibility with biocidal applications has been explored, particularly in developing novel antimicrobial agents targeting resistant strains.

Future directions in research on CAS No. 2228411 - 94 - 5 include exploring its role in photopharmacology—a emerging field that combines photoregulation with traditional drug design principles. The presence of fluorine atoms could enable photoactivatable probes or photocleavable linkers, expanding its utility beyond conventional small-molecule drugs. Additionally, interdisciplinary approaches combining synthetic chemistry with machine learning algorithms are being employed to accelerate the discovery pipeline for novel derivatives.

The broader implications of this research extend beyond medicine into materials science and agrochemicals. The unique properties of 1 , 1 - difluoro - 2 - methyl - 3 - (pyrazin - 2 - yl ) propan - 2 - amine make it a versatile intermediate for synthesizing advanced materials with tailored functionalities. For instance , its incorporation into polymers could yield materials with enhanced thermal stability or biodegradability , while its use as an agrochemical precursor may lead to more effective crop protection agents.

In conclusion,CAS No .2228411 - 94 - 5 represents a structurally intriguing compound with significant potential across multiple domains . Its combination of fluorinated amine chemistry , heterocyclic functionality , and tunable properties positions it as a cornerstone molecule for innovative research . As methodologies for synthesis , analysis , and application continue to evolve , so too will our understanding—and utilization—of this remarkable chemical entity .